Cas no 792953-73-2 (2-Chloro-1-(9H-fluoren-3-yl)ethan-1-one)

• Product Name: 2-Chloro-1-(9H-fluoren-3-yl)ethan-1-one
• CAS No: 792953-73-2
• MF: C₁₅H₁₁ClO
• MW: 242.700243234634
• MDL: MFCD06362442
• CID: 3104928
• PubChem ID: 2546099
• Update Time: 2025-07-21

2-Chloro-1-(9H-fluoren-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(9H-fluoren-3-yl)-ethanone
• 2-chloro-1-(9H-fluoren-3-yl)ethanone
• EN300-01892
• AKOS000115691
• SR-01000059672-1
• 2-chloro-1-(9H-fluoren-3-yl)ethan-1-one
• 792953-73-2
• SR-01000059672
• SCHEMBL13002784
• Z57040442
• G22185
• CS-0218733
• MFCD06362442
• 2-Chloro-1-(9H-fluoren-3-yl)ethan-1-one

• MDL： MFCD06362442
• Inchi： 1S/C15H11ClO/c16-9-15(17)12-6-5-11-7-10-3-1-2-4-13(10)14(11)8-12/h1-6,8H,7,9H2
• InChI Key： ZJTUQNSEOSSROS-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC2=C(C=1)C1C=CC=CC=1C2)=O

Computed Properties

• Exact Mass: 242.0498427g/mol
• Monoisotopic Mass: 242.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-Chloro-1-(9H-fluoren-3-yl)ethan-1-one

Introduction to 2-Chloro-1-(9H-fluoren-3-yl)ethan-1-one (CAS No. 792953-73-2) in Modern Chemical Biology and Medicinal Chemistry

2-Chloro-1-(9H-fluoren-3-yl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 792953-73-2, represents a significant compound in the realm of chemical biology and medicinal chemistry. This heterocyclic ketone, featuring a chloro-substituted benzene ring fused with a fluorene moiety, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and synthetic chemistry. The unique combination of the fluorene group, known for its rigidity and electronic properties, with the chloro-substituted ethanone core, provides a scaffold that is highly amenable to further functionalization. Such structural attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The< strong>fluorene core is particularly noteworthy for its stability and fluorescence characteristics, which have been exploited in various applications beyond pharmaceuticals, including optoelectronics and materials science. However, in the context of medicinal chemistry, the fluorene group serves as an excellent pharmacophore, contributing to the solubility, bioavailability, and metabolic stability of drug candidates. The presence of a< strong>chloro substituent on the benzene ring introduces electrophilic reactivity, enabling nucleophilic substitution reactions that are pivotal for constructing more elaborate molecular architectures.

Recent advancements in synthetic methodologies have highlighted the utility of< strong>2-Chloro-1-(9H-fluoren-3-yl)ethan-1-one as a key intermediate in the preparation of bioactive molecules. For instance, researchers have leveraged its reactivity to develop novel inhibitors targeting enzyme-catalyzed processes relevant to diseases such as cancer and inflammatory disorders. The ability to introduce diverse functional groups at specific positions on the molecule allows for fine-tuning of pharmacological properties, including binding affinity and selectivity.

In particular, studies have demonstrated its role in generating kinase inhibitors, where the fluorene moiety enhances binding interactions with target proteins while the chloro group facilitates further derivatization. Such inhibitors are critical in treating cancers driven by aberrant kinase activity. Additionally, the compound has been explored as a precursor in designing small-molecule probes for studying protein-protein interactions, underscoring its importance in structural biology and drug discovery.

The< strong>CAS number 792953-73-2 serves as a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings. This standardized nomenclature is essential for researchers collaborating across institutions and disciplines, facilitating reproducibility and knowledge exchange. The compound’s synthesis typically involves multi-step organic reactions, often starting from commercially available fluorene derivatives or other aromatic precursors.

One of the most compelling aspects of< strong>2-Chloro-1-(9H-fluoren-3-yl)ethan-1-one is its adaptability in medicinal chemistry libraries. By modifying either the fluorene ring or the chloro-substituted ketone moiety, chemists can generate a wide array of analogs with distinct biological activities. This flexibility has led to its incorporation into high-throughput screening campaigns aimed at identifying lead compounds for therapeutic intervention. The compound’s compatibility with various reaction conditions further enhances its appeal as a synthetic building block.

The integration of computational methods has also played a crucial role in optimizing the use of< strong>2-Chloro-1-(9H-fluoren-3-yl)ethan-1-one in drug design. Molecular modeling techniques allow researchers to predict how modifications to the molecule will affect its interactions with biological targets. This predictive capability has accelerated the discovery process by enabling virtual screening before experimental synthesis is undertaken.

In conclusion, 2-Chloro-1-(9H-fluoren-3-yl)ethan-1-one (CAS No. 792953-73-2) stands as a testament to the power of heterocyclic chemistry in addressing contemporary challenges in medicine and biology. Its unique structural features offer unparalleled opportunities for innovation, making it an indispensable tool for chemists striving to develop next-generation therapeutics. As research progresses, it is likely that new applications for this versatile compound will continue to emerge.